3-(4-Ethoxy-2-methylphenyl)-5-hydroxybenzoic acid, 95%
Overview
Description
3-(4-Ethoxy-2-methylphenyl)-5-hydroxybenzoic acid, 95% (3-E-5-HBA) is an organic compound that has been studied in recent years due to its potential applications in medical, industrial, and research fields. 3-E-5-HBA has been found to possess a wide range of biological activities, including anti-inflammatory, antioxidant, and anti-cancer activities.
Mechanism of Action
The mechanism of action of 3-(4-Ethoxy-2-methylphenyl)-5-hydroxybenzoic acid, 95% is not fully understood. However, it is believed that 3-(4-Ethoxy-2-methylphenyl)-5-hydroxybenzoic acid, 95% may act through various mechanisms, including the inhibition of cyclooxygenase and lipoxygenase enzymes, the activation of the nuclear factor-kappa B pathway, and the modulation of the expression of inflammatory cytokines.
Biochemical and Physiological Effects
3-(4-Ethoxy-2-methylphenyl)-5-hydroxybenzoic acid, 95% has been found to possess a wide range of biochemical and physiological effects. In vitro studies have demonstrated that 3-(4-Ethoxy-2-methylphenyl)-5-hydroxybenzoic acid, 95% can inhibit the production of pro-inflammatory cytokines, such as interleukin-6 and tumor necrosis factor-alpha. In addition, 3-(4-Ethoxy-2-methylphenyl)-5-hydroxybenzoic acid, 95% has been found to inhibit the growth of cancer cells, particularly those of the breast, prostate, and lung. 3-(4-Ethoxy-2-methylphenyl)-5-hydroxybenzoic acid, 95% has also been found to possess antioxidant and anti-inflammatory activities, as well as the ability to modulate the expression of genes involved in inflammation and cancer.
Advantages and Limitations for Lab Experiments
The advantages of using 3-(4-Ethoxy-2-methylphenyl)-5-hydroxybenzoic acid, 95% in laboratory experiments include its low cost, ease of synthesis, and wide range of biological activities. However, there are some limitations to the use of 3-(4-Ethoxy-2-methylphenyl)-5-hydroxybenzoic acid, 95% in laboratory experiments. For example, 3-(4-Ethoxy-2-methylphenyl)-5-hydroxybenzoic acid, 95% is a relatively new compound and its long-term effects and toxicity are not yet fully understood. In addition, the precise mechanisms of action of 3-(4-Ethoxy-2-methylphenyl)-5-hydroxybenzoic acid, 95% are still being investigated.
Future Directions
For research on 3-(4-Ethoxy-2-methylphenyl)-5-hydroxybenzoic acid, 95% include further investigation of its anti-inflammatory, antioxidant, and anti-cancer activities, as well as its potential applications in the production of polymers and other materials. In addition, further studies are needed to investigate the long-term effects and toxicity of 3-(4-Ethoxy-2-methylphenyl)-5-hydroxybenzoic acid, 95%, as well as its precise mechanisms of action.
Synthesis Methods
3-(4-Ethoxy-2-methylphenyl)-5-hydroxybenzoic acid, 95% can be synthesized from the reaction of 4-ethoxymethylphenol and 5-hydroxybenzoic acid in the presence of an appropriate acid catalyst. The reaction is carried out at room temperature and requires a minimum of 12 hours to complete. The reaction product is then purified by recrystallization or column chromatography, followed by drying to obtain the desired product.
Scientific Research Applications
3-(4-Ethoxy-2-methylphenyl)-5-hydroxybenzoic acid, 95% has been studied for its potential application in medical and industrial fields. In the medical field, 3-(4-Ethoxy-2-methylphenyl)-5-hydroxybenzoic acid, 95% has been found to possess anti-inflammatory, antioxidant, and anti-cancer activities. 3-(4-Ethoxy-2-methylphenyl)-5-hydroxybenzoic acid, 95% has been shown to reduce the production of pro-inflammatory cytokines and inhibit the growth of cancer cells. In the industrial field, 3-(4-Ethoxy-2-methylphenyl)-5-hydroxybenzoic acid, 95% has been studied for its potential application in the production of polymers and other materials.
properties
IUPAC Name |
3-(4-ethoxy-2-methylphenyl)-5-hydroxybenzoic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H16O4/c1-3-20-14-4-5-15(10(2)6-14)11-7-12(16(18)19)9-13(17)8-11/h4-9,17H,3H2,1-2H3,(H,18,19) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WERSPISJNVSGIV-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC(=C(C=C1)C2=CC(=CC(=C2)O)C(=O)O)C |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H16O4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10690734 |
Source
|
| Record name | 4'-Ethoxy-5-hydroxy-2'-methyl[1,1'-biphenyl]-3-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10690734 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
272.29 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1261924-76-8 |
Source
|
| Record name | [1,1′-Biphenyl]-3-carboxylic acid, 4′-ethoxy-5-hydroxy-2′-methyl- | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1261924-76-8 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 4'-Ethoxy-5-hydroxy-2'-methyl[1,1'-biphenyl]-3-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10690734 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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